Cas no 20028-57-3 (7-chloro-3-Cinnolinamine)
7-chloro-3-Cinnolinamine structure
Product Name:7-chloro-3-Cinnolinamine
CAS No:20028-57-3
MF:C8H6ClN3
MW:179.606339931488
CID:1108642
PubChem ID:23422093
Update Time:2025-04-20
7-chloro-3-Cinnolinamine Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-3-Cinnolinamine
- cinnoline, 3-amino-7-chloro-
- 7-Chlorocinnolin-3-amine
- 20028-57-3
-
- Inchi: 1S/C8H6ClN3/c9-6-2-1-5-3-8(10)12-11-7(5)4-6/h1-4H,(H2,10,12)
- InChI Key: RZWVKWGSUMYFNO-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C=C(N)N=NC=2C=1
Computed Properties
- Exact Mass: 179.02518
- Monoisotopic Mass: 179.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
7-chloro-3-Cinnolinamine Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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